N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide

• Molecular Formula: C16H13ClN2O3S
• Molecular Weight: 348.8 g/mol
• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H13ClN2O3S/c1-21-11-4-3-5-12(22-2)14(11)15(20)19-16-18-10-7-6-9(17)8-13(10)23-16/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: ACFGMMGVISNGLM-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide, also known as BZML, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZML is a benzamide derivative that has been synthesized through a multi-step process. In

Mechanism of Action

The exact mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide is not fully understood. However, studies have suggested that N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide may act as a GABA-A receptor modulator, which could explain its anxiolytic and sedative effects. Additionally, N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been shown to bind to amyloid-beta plaques in the brain, which could potentially be used for diagnostic purposes.
Biochemical and Physiological Effects:
N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been shown to have several biochemical and physiological effects. In animal models, N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been shown to reduce seizure activity, decrease anxiety-like behavior, and induce sedation. Additionally, N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been shown to bind to amyloid-beta plaques in the brain, which could potentially be used for diagnostic purposes.

Advantages and Limitations for Lab Experiments

N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been shown to have consistent effects in animal models, which makes it a reliable tool for research. However, there are also limitations to using N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide in lab experiments. N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has a relatively short half-life, which could make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide. One area of interest is the development of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide as a therapeutic agent for neurological disorders such as epilepsy and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide and its potential as a diagnostic tool for Alzheimer's disease. Finally, the synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide could be optimized to improve the yield and purity of the final product.

Synthesis Methods

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide involves several steps, including the condensation of 2-aminothiophenol with 2-chloro-4-nitroaniline, followed by reduction of the nitro group to an amino group. The resulting compound is then reacted with 2,6-dimethoxybenzoyl chloride to yield N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide. The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been shown to possess anticonvulsant, anxiolytic, and sedative properties in animal models. Additionally, N-(6-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzamide has been investigated for its potential as a diagnostic tool for Alzheimer's disease due to its ability to bind to amyloid-beta plaques in the brain.